3-chloro-4-{[1-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)piperidin-4-yl]methoxy}pyridine

• IUPAC Name: 3-[[4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]methyl]-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole
• InChI: InChI=1S/C17H22ClN5O/c18-14-10-19-6-3-15(14)24-12-13-4-8-22(9-5-13)11-17-21-20-16-2-1-7-23(16)17/h3,6,10,13H,1-2,4-5,7-9,11-12H2
• InChI Key: ZGSUDSFBVUUAIH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NN=C(N2C1)CN3CCC(CC3)COC4=C(C=NC=C4)Cl
• Molecular Formula: C17H22ClN5O
• Molecular Weight: 347.8 g/mol
• CAS No.: 2640822-35-9

Description

This compound is a heterocyclic small molecule featuring:

• A pyridine core substituted with a chlorine atom at position 3 and a methoxy group at position 2.
• A piperidine ring linked via a methylene bridge to the methoxy group.
• A fused pyrrolo[2,1-c][1,2,4]triazole moiety attached to the piperidine.

Mechanism of Action

Target of Action

It is known that pyrrolopyrazine derivatives, which include the pyrrolo[2,1-c][1,2,4]triazol-3-yl group, have exhibited a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory.

Mode of Action

It is known that pyrrolopyrazine derivatives can interact with various targets, leading to a variety of biological activities. For instance, some derivatives have shown more activity on kinase inhibition, which could suggest a potential interaction with kinases.

Biochemical Pathways

Given the wide range of biological activities exhibited by pyrrolopyrazine derivatives, it can be inferred that multiple pathways could be affected, leading to downstream effects such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities.

Result of Action

Given the wide range of biological activities exhibited by pyrrolopyrazine derivatives, it can be inferred that the compound could have various effects at the molecular and cellular levels.

Comparison with Similar Compounds

Research Implications and Gaps

• The target compound’s pyrrolo-triazole-piperidine-pyridine architecture is unique but shares motifs with kinase inhibitors () and solubility-enhancing anilines (–9).
• Critical Knowledge Gaps: No direct pharmacological data for the target compound in the provided evidence. Limited information on metabolic stability or toxicity profiles of pyrrolo-triazole derivatives.